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Compound of Interest

Compound Name: YM-60828-d3

Cat. No.: B12420488 Get Quote

Essential Safety and Handling Guide for YM-
60828-d3
This guide provides immediate safety, operational, and disposal information for handling YM-
60828-d3 in a laboratory setting. The following procedures are based on the known biological

activity of the parent compound, YM-60828, as a potent Factor Xa inhibitor and general best

practices for handling chemical reagents.

Hazard Identification and Summary
YM-60828 is a potent anticoagulant that functions by inhibiting Factor Xa, a critical component

of the blood coagulation cascade.[1][2] While specific toxicity data for YM-60828-d3 is not

readily available, it should be handled with care due to its pharmacological activity. Exposure

could potentially lead to anticoagulant effects. General hazards associated with chemical

powders include irritation to the skin, eyes, and respiratory tract.[3][4]

Personal Protective Equipment (PPE)
The following personal protective equipment is essential to minimize exposure and ensure safe

handling of YM-60828-d3.[5]
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PPE Category Item Specification

Eye/Face Protection Safety Glasses
ANSI Z87.1 approved, with

side shields

Chemical Goggles
Use when there is a risk of

splashing

Hand Protection Disposable Gloves
Nitrile or latex, chemically

resistant

Body Protection Laboratory Coat Standard, fully buttoned

Respiratory Protection Fume Hood

All handling of the solid

compound should be done in a

fume hood.[4]

NIOSH-approved Respirator

Recommended if working

outside of a fume hood or with

large quantities.[4]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for safely handling YM-60828-d3 from receipt to

disposal.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials such as strong acids.[6]

Preparation and Weighing:

Perform all manipulations of the solid compound within a certified chemical fume hood to

prevent inhalation of dust.[4]

Before handling, ensure all necessary PPE is donned correctly.
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Use a dedicated, clean spatula and weighing vessel.

Weigh the desired amount of the compound carefully to avoid generating dust.

Dissolution:

Add the solvent to the solid compound slowly and carefully to avoid splashing.

If sonication is required, ensure the vial is securely capped.

Experimental Use:

Clearly label all solutions containing YM-60828-d3.

When transferring solutions, use appropriate pipettes or other liquid handling devices to

minimize the risk of spills.

Post-Handling:

Decontaminate all surfaces and equipment that have come into contact with the

compound.

Wipe down the work area in the fume hood with an appropriate solvent or cleaning agent.

Remove and dispose of gloves and any other contaminated disposable PPE in the

designated chemical waste container.

Wash hands thoroughly with soap and water after handling is complete.[6]

Disposal Plan
All waste materials contaminated with YM-60828-d3 must be disposed of as hazardous

chemical waste in accordance with institutional and local regulations.

Solid Waste:

Contaminated items such as weighing paper, pipette tips, and gloves should be collected

in a clearly labeled, sealed hazardous waste container.
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Liquid Waste:

Unused solutions and contaminated solvents should be collected in a designated, sealed

hazardous waste container. Do not pour chemical waste down the drain.

Empty Containers:

Rinse empty containers with a suitable solvent three times. Collect the rinsate as

hazardous liquid waste. The rinsed container can then be disposed of as non-hazardous

waste.

Emergency Procedures
Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

Remove contaminated clothing.[4][6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek medical attention.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[4][6]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.
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Caption: Workflow for the safe handling of YM-60828-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

